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Compound of Interest

Compound Name: GRL-0496

Cat. No.: B1264079

Essential Safety and Handling Guide for GRL-
0496

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
GRL-0496, a potent inhibitor of SARS-CoV 3CLpro. Adherence to these guidelines is essential
to ensure personal safety and environmental protection.

Hazard Identification and Classification

GRL-0496 is classified with the following hazards. This information is critical for risk
assessment and the implementation of appropriate safety measures.
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Hazard .
o GHS Category Signal Word Hazard Statement
Classification
o ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed.[1]
) o ] H400: Very toxic to
Acute Aquatic Toxicity Category 1 Warning o
aquatic life.[1]
) ] H410: Very toxic to
Chronic Aquatic ] o ]
o Category 1 Warning aquatic life with long
Toxicity

lasting effects.[1]

Personal Protective Equipment (PPE)

Due to the compound's acute oral toxicity and the use of Dimethyl Sulfoxide (DMSO) as a

solvent, which can facilitate skin absorption of other chemicals, a comprehensive PPE strategy

iIs mandatory.[2]

PPE Component Specification Rationale
Butyl gloves are recommended
Double gloving with an inner for handling DMSO as it readily
Gloves nitrile glove and an outer butyl penetrates nitrile gloves.[2]

rubber glove.

Double gloving provides an

additional layer of protection.

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from splashes of

the chemical solution.

Lab Coat

A buttoned, knee-length lab

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if
handled in a certified chemical

fume hood.

A fume hood provides
adequate ventilation and

containment.
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Operational Plan: Step-by-Step Handling
Procedures

All handling of GRL-0496, from preparation of stock solutions to its use in experiments, must
be conducted in a designated area, such as a certified chemical fume hood, to minimize

exposure risk.

Workflow for Handling GRL-0496

‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘‘

Click to download full resolution via product page
Caption: Workflow for the safe handling of GRL-0496.
Detailed Protocol:
o Preparation of Stock Solution:
o GRL-0496 is soluble in DMSO (up to 30 mg/mL) and Ethanol (up to 25 mg/mL).[2]

o When weighing the powdered compound, use the tare method within a ventilated
containment to prevent inhalation of airborne particles.[3] This involves adding the
chemical to a pre-weighed, sealed container inside the fume hood and then weighing it
outside.

o Solutions in DMSO or ethanol can be stored at -20°C for up to one month.[2]
e Experimental Use:

o All procedures involving GRL-0496 solutions must be conducted within a chemical fume
hood.
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o Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention.

o Do not eat, drink, or smoke in the designated handling area.[1]

Disposal Plan

Proper disposal is critical due to the acute aquatic toxicity of GRL-0496.

Waste Stream

Disposal Procedure

Liquid Waste

All liquid waste containing GRL-0496, including
unused stock solutions and experimental media,
must be collected in a designated, sealed, and
clearly labeled hazardous waste container. Do
not dispose of down the sink.[4][5]

Solid Waste

Contaminated solid waste (e.qg., pipette tips,
gloves, empty vials) should be collected in a
separate, clearly labeled hazardous waste
container. Empty containers that held the pure
compound may need to be disposed of as

hazardous waste.[6]

Waste Storage

Store hazardous waste containers in a
designated, secure area away from
incompatible materials, awaiting collection by a

certified hazardous waste disposal service.[4]

Disposal Workflow
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Caption: Disposal plan for GRL-0496 waste.

By adhering to these procedures, you contribute to a safe and responsible research
environment. Always consult your institution's specific safety guidelines and the full Safety Data
Sheet (SDS) before working with any new chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1264079#personal-protective-equipment-for-
handling-grl-0496]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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